![molecular formula C5H9ClO3 B097107 2-(2-Methoxyethoxy)acetyl chloride CAS No. 16024-55-8](/img/structure/B97107.png)
2-(2-Methoxyethoxy)acetyl chloride
Overview
Description
“2-(2-Methoxyethoxy)acetyl chloride” is a chemical compound with the empirical formula C5H9ClO3 and a molecular weight of 152.58 . It is provided by Sigma-Aldrich to early discovery researchers as part of a collection of unique chemicals .
Molecular Structure Analysis
The InChI code for “2-(2-Methoxyethoxy)acetyl chloride” is 1S/C5H9ClO3/c1-8-2-3-9-4-5(6)7/h2-4H2,1H3
. This indicates the molecular structure of the compound.
Physical And Chemical Properties Analysis
“2-(2-Methoxyethoxy)acetyl chloride” is a solid compound . It has a molecular weight of 152.58 . The compound should be stored in an inert atmosphere at 2-8°C .
Scientific Research Applications
Medicine: Prodrug Design
2-(2-Methoxyethoxy)acetyl chloride is utilized in the synthesis of prodrugs. Prodrugs are inactive derivatives of pharmaceutical substances that undergo enzymatic or chemical transformation in vivo to release the active drug . The compound’s ability to introduce acetyl groups into molecules makes it valuable for modifying the pharmacokinetic properties of drugs.
Organic Synthesis: Protecting Groups
In organic chemistry, 2-(2-Methoxyethoxy)acetyl chloride serves as a protecting group for alcohols during synthesis . It protects the hydroxyl group from unwanted reactions, and can be removed selectively at a later stage, allowing for greater control over the chemical reactions.
Industrial Chemistry: Intermediate for Synthesis
This compound is an important intermediate in the industrial synthesis of various chemicals. It is used to produce other functional compounds through acylation reactions, which are crucial in manufacturing dyes, fragrances, and pharmaceuticals .
Polymer Research: Monomer Synthesis
Researchers use 2-(2-Methoxyethoxy)acetyl chloride in the development of new polymers. It acts as a monomer that can be polymerized or copolymerized to create novel materials with specific properties for applications in coatings, adhesives, and more .
Analytical Chemistry: Chromatography
In analytical chemistry, derivatives of 2-(2-Methoxyethoxy)acetyl chloride are used as standards and reagents in chromatography. They help in the qualitative and quantitative analysis of complex mixtures by acting as reference compounds .
Environmental Science: Research on Degradation
The environmental impact and degradation pathways of 2-(2-Methoxyethoxy)acetyl chloride are studied to understand its behavior in the environment. This research is essential for assessing the risks associated with its use and for developing more sustainable chemical processes .
Biochemistry: Enzyme Inhibition Studies
In biochemistry, 2-(2-Methoxyethoxy)acetyl chloride is used to study enzyme inhibition. By modifying enzymes or substrates, researchers can investigate the mechanisms of enzyme action and inhibition, which is vital for drug development .
Material Science: Surface Modification
This compound is applied in material science for the surface modification of materials. It can introduce functional groups onto surfaces, thereby altering the physical and chemical properties of materials for specific applications .
Safety and Hazards
“2-(2-Methoxyethoxy)acetyl chloride” is classified as a dangerous compound. It is highly flammable and causes severe skin burns and eye damage . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray, washing face, hands, and any exposed skin thoroughly after handling, wearing protective gloves/clothing/eye protection/face protection, and keeping away from heat/sparks/open flames/hot surfaces .
Mechanism of Action
Target of Action
It is known to be used in the synthesis of various organic compounds , suggesting that its targets could be a wide range of organic molecules.
Mode of Action
2-(2-Methoxyethoxy)acetyl chloride is an acyl chloride, a type of acid halide. Acid halides are highly reactive and can readily undergo nucleophilic acyl substitution reactions . In these reactions, the chloride ion is a good leaving group, which makes the carbon of the carbonyl group highly susceptible to nucleophilic attack . This property is utilized in the synthesis of various organic compounds .
Result of Action
The molecular and cellular effects of 2-(2-Methoxyethoxy)acetyl chloride are largely dependent on the specific context of its use . In synthetic chemistry, it is used as a reagent to introduce the 2-(2-methoxyethoxy)acetyl group into other molecules .
Action Environment
The action, efficacy, and stability of 2-(2-Methoxyethoxy)acetyl chloride can be influenced by various environmental factors. For instance, it is sensitive to moisture and should be stored under an inert atmosphere . Its reactivity can also be influenced by temperature, as seen in its use in synthesis reactions at 0 - 20℃ .
properties
IUPAC Name |
2-(2-methoxyethoxy)acetyl chloride | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H9ClO3/c1-8-2-3-9-4-5(6)7/h2-4H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OZJZCCMIOZPPIT-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COCCOCC(=O)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H9ClO3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50426630 | |
Record name | 2-(2-methoxyethoxy)acetyl chloride | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50426630 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
152.57 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-(2-Methoxyethoxy)acetyl chloride | |
CAS RN |
16024-55-8 | |
Record name | (2-Methoxyethoxy)acetyl chloride | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=16024-55-8 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 2-(2-methoxyethoxy)acetyl chloride | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50426630 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2-(2-methoxyethoxy)acetyl chloride | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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